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Introduction
FINQUAT CT, with the INCI name Quaternium-75, is a complex quaternary ammonium

compound classified as a cationic surfactant.[1][2] Primarily utilized in the personal care

industry as a conditioning and antistatic agent, its amphiphilic nature also imparts significant

surface-active properties, making it a subject of interest for formulation scientists and

researchers.[1][3] This technical guide provides an in-depth analysis of the surface tension

reduction capabilities of FINQUAT CT, including available quantitative data, detailed

experimental methodologies for characterization, and a visualization of the underlying

principles of micellization.

Core Concepts in Surface Tension Reduction
Surfactants, or surface-active agents, are molecules composed of a hydrophilic (water-

attracting) head and a hydrophobic (water-repelling) tail. This dual nature allows them to

adsorb at the interface between two immiscible phases, such as air and water, thereby

reducing the surface tension.

A key parameter for any surfactant is its Critical Micelle Concentration (CMC). The CMC is the

concentration at which individual surfactant molecules (monomers) in a solution begin to self-

assemble into organized structures called micelles.[4][5] Below the CMC, the surface tension of

the solution decreases significantly with increasing surfactant concentration. Once the CMC is
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reached, the surface becomes saturated with surfactant monomers, and any additional

surfactant molecules form micelles in the bulk of the solution, leading to a plateau or a much

smaller change in surface tension.[4][5]

Quantitative Data on Surface Tension Reduction by
FINQUAT CT
The following table summarizes the available quantitative data regarding the surface-active

properties of FINQUAT CT.

Parameter Value Unit

Critical Micelle Concentration

(CMC)
0.05 - 0.10 mM

Surface Tension at CMC 26 - 29 mN/m

Note: This data is attributed to a single source and should be considered in the context of the

specific experimental conditions under which it was measured.

Experimental Protocols
While specific, detailed experimental protocols for FINQUAT CT are not widely published in

peer-reviewed literature, the following sections describe standard methodologies for

determining the surface tension and Critical Micelle Concentration (CMC) of cationic

surfactants like Quaternium-75.

Determination of Surface Tension and Critical Micelle
Concentration (CMC)
A common and effective method for determining the CMC is to measure the surface tension of

a series of solutions with varying surfactant concentrations.[6] The surface tension values are

then plotted against the logarithm of the surfactant concentration. The point at which the slope

of the curve changes significantly corresponds to the CMC.[6]

1. Preparation of FINQUAT CT Solutions:
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A stock solution of FINQUAT CT is prepared in deionized water at a concentration

significantly above the expected CMC.

A series of dilutions are then made from the stock solution to create a range of

concentrations both below and above the anticipated CMC. Precision in preparing these

solutions is critical for accurate results.

2. Surface Tension Measurement:

The surface tension of each solution is measured using a tensiometer. Common methods

include:

Du Noüy Ring Method: This technique involves slowly lifting a platinum-iridium ring from the

surface of the liquid.[7] The force required to detach the ring is directly proportional to the

surface tension.[7]

Wilhelmy Plate Method: A thin platinum plate is brought into contact with the liquid surface,

and the force exerted on the plate due to wetting is measured.[7] This force is then used to

calculate the surface tension.

Pendant Drop Method: The shape of a drop of the liquid hanging from a needle is analyzed.

The surface tension can be determined from the drop's geometry, which is influenced by the

balance between surface tension and gravity.[8]

3. Data Analysis:

The measured surface tension values are plotted against the logarithm of the FINQUAT CT
concentration.

The resulting graph will typically show two intersecting linear regions. The concentration at

the point of intersection is the Critical Micelle Concentration (CMC). The surface tension

value at this concentration is also recorded.

Visualizing Experimental Workflows and Concepts
The following diagrams, generated using the DOT language, illustrate the key processes

involved in the characterization of FINQUAT CT's surface-active properties.
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Workflow for Determining CMC of FINQUAT CT.
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Conceptual Pathway of Micelle Formation.

Conclusion
FINQUAT CT (Quaternium-75) demonstrates significant surface-active properties,

characterized by its ability to lower the surface tension of aqueous solutions. The determination

of its Critical Micelle Concentration is fundamental to understanding and optimizing its

performance in various formulations. The experimental protocols outlined in this guide provide

a robust framework for the characterization of FINQUAT CT and other cationic surfactants. For

professionals in drug development, a thorough understanding of these properties is crucial for

creating stable and effective delivery systems, enhancing the solubility of poorly soluble active

ingredients, and controlling interfacial phenomena in complex formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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